Cas no 930599-54-5 (Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)-)

• Product Name: Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)-
• CAS No: 930599-54-5
• MF: C₉H₁₀BrF
• MW: 217.078105449677
• MDL: MFCD27933383
• CID: 4720254
• PubChem ID: 59515413
• Update Time: 2025-05-21

Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-2-FLUORO-4-(1-METHYLETHYL)-BENZENE
• Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)-
• 930599-54-5
• EN300-741220
• 1-bromo-2-fluoro-4-propan-2-ylbenzene
• GS2644
• D93757
• AS-78499
• SCHEMBL2609188
• CS-0458671
• 1-bromo-2-fluoro-4-(propan-2-yl)benzene
• 1-bromo-2-fluoro-4-isopropylbenzene

• MDL： MFCD27933383
• Inchi： 1S/C9H10BrF/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6H,1-2H3
• InChI Key： DHAJJCSKQVDXKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C)C

Computed Properties

• Exact Mass: 215.99499g/mol
• Monoisotopic Mass: 215.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)-

Recent Advances in the Study of Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)- (CAS: 930599-54-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)- (CAS: 930599-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This halogenated benzene derivative, characterized by the presence of bromo, fluoro, and isopropyl functional groups, has been explored for its utility in synthetic chemistry, drug discovery, and material science. Recent studies have highlighted its role as a versatile building block in the synthesis of complex organic molecules and its potential as a pharmacophore in medicinal chemistry.

One of the key areas of research involving 930599-54-5 is its application in the development of novel pharmaceutical agents. The compound's ability to act as a precursor in the synthesis of biologically active molecules has been demonstrated in several studies. For instance, researchers have utilized this compound to synthesize derivatives with potential anti-inflammatory and anticancer properties. The presence of both bromo and fluoro substituents on the benzene ring allows for selective functionalization, enabling the creation of diverse molecular architectures with tailored biological activities.

In addition to its pharmaceutical applications, Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)- has been investigated for its role in materials science. The compound's unique electronic properties, stemming from its halogenated structure, make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have explored its incorporation into conjugated polymers and small-molecule semiconductors, where it contributes to enhanced charge transport and stability.

From a synthetic chemistry perspective, the compound has been employed in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct complex aromatic systems. These reactions leverage the reactivity of the bromo and fluoro substituents, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency. Recent advancements in catalytic systems have further improved the yield and selectivity of these transformations, expanding the synthetic utility of 930599-54-5.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)-. Researchers are actively exploring greener and more sustainable synthetic routes to address these issues. Recent efforts have focused on catalytic methodologies and solvent-free reactions to minimize environmental impact while maintaining high product yields.

In conclusion, Benzene, 1-bromo-2-fluoro-4-(1-methylethyl)- (CAS: 930599-54-5) represents a valuable compound in the toolkit of chemical biologists and pharmaceutical researchers. Its versatility in synthetic chemistry, potential therapeutic applications, and utility in materials science underscore its importance in contemporary research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative solutions in drug development and material design.